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Compound of Interest

Compound Name:
3-Nitro-4-(pyrrolidin-1-

yl)benzaldehyde

Cat. No.: B1297665 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties, a

proposed synthetic route, and predicted spectral characteristics of 3-Nitro-4-(pyrrolidin-1-
yl)benzaldehyde. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Physicochemical Properties
3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde is a solid organic compound.[1] Limited experimental

data is publicly available for this specific molecule. The following table summarizes its known

and predicted physicochemical properties.
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Property Value Source

Molecular Formula C₁₁H₁₂N₂O₃ [1]

Molecular Weight 220.22 g/mol [1]

Melting Point 103 °C Commercial Source

Boiling Point 396.8 ± 37.0 °C Predicted

Physical Form Solid [1]

Solubility

No experimental data

available. Solubility is

predicted to be low in water

and higher in organic solvents

like DMSO, DMF, and

chlorinated solvents.
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Synthesis and Experimental Protocols
A detailed, experimentally validated protocol for the synthesis of 3-Nitro-4-(pyrrolidin-1-
yl)benzaldehyde is not readily available in the public domain. However, a plausible two-step

synthetic route can be proposed based on established organic chemistry reactions:

electrophilic aromatic substitution (nitration) followed by nucleophilic aromatic substitution.

Proposed Synthetic Pathway:
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Potential Biological Activities of Related Scaffolds

Structural Motifs

Potential Biological Activities

3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde

Nitroaromatic Group Pyrrolidine Ring Benzaldehyde Core

AntimicrobialAnticancer Insecticidal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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